3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 3-(2-oxochromen-3-yl)-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C19H12N2O3S/c22-17(21-19-20-8-9-25-19)14-6-3-5-12(10-14)15-11-13-4-1-2-7-16(13)24-18(15)23/h1-11H,(H,20,21,22)
• InChI Key: QCSMFHBJLKLJSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=CC=C3)C(=O)NC4=NC=CS4
• Molecular Formula: C19H12N2O3S
• Molecular Weight: 348.4 g/mol

Description

3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic molecule that consists of a benzene ring, a thiazole ring, and a coumarin ring.

Mechanism of Action

The mechanism of action of 3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide involves the inhibition of key enzymes involved in cell proliferation and survival. Specifically, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. By inhibiting this enzyme, this compound can induce cell death in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In vitro studies have shown that this compound exhibits potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to exhibit excellent conductivity, making it a potential candidate for use in organic electronic devices.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide in lab experiments is its high yield and ease of purification. Additionally, this compound exhibits potent anti-cancer activity, making it an attractive candidate for the development of new cancer treatments. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research and development of 3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide. One potential direction is in the development of new cancer treatments that utilize this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as organic electronics. Finally, the synthesis method of this compound could be optimized to reduce its cost and increase its yield, making it more accessible for use in large-scale experiments.

Scientific Research Applications

3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is in the development of new drugs for the treatment of cancer. This compound has been shown to exhibit potent anti-cancer activity, and its mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival.
Another area of research is in the development of new materials for use in electronic devices. This compound has been shown to exhibit excellent conductivity and has the potential to be used as a component in organic electronic devices such as solar cells and organic light-emitting diodes.